Cas no 2228756-47-4 (2-(5-methoxypyridin-3-yl)morpholine)

• Product Name: 2-(5-methoxypyridin-3-yl)morpholine
• CAS No: 2228756-47-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6212788
• PubChem ID: 165680494
• Update Time: 2025-06-15

2-(5-methoxypyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxypyridin-3-yl)morpholine
• 2228756-47-4
• EN300-1754211

• Inchi： 1S/C10H14N2O2/c1-13-9-4-8(5-12-6-9)10-7-11-2-3-14-10/h4-6,10-11H,2-3,7H2,1H3
• InChI Key： JGRUMIGNZBWAPI-UHFFFAOYSA-N
• SMILES： O1CCNCC1C1C=NC=C(C=1)OC

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.4Ų

Additional information on 2-(5-methoxypyridin-3-yl)morpholine

Comprehensive Overview of 2-(5-Methoxypyridin-3-yl)Morpholine (CAS No. 2228756-47-4)

2-(5-Methoxypyridin-3-yl)morpholine (CAS No. 2228756-47-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a morpholine ring with a 5-methoxypyridin-3-yl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₀H₁₄N₂O₂, reflects its balanced hydrophilicity and lipophilicity, which is critical for drug design and material science applications.

In recent years, the demand for heterocyclic compounds like 2-(5-methoxypyridin-3-yl)morpholine has surged, driven by their role in developing kinase inhibitors and central nervous system (CNS) therapeutics. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in precision medicine and cancer research. The compound's pyridine-morpholine hybrid structure also aligns with trends in fragment-based drug discovery (FBDD), a strategy frequently searched in AI-driven literature databases.

From a synthetic chemistry perspective, CAS No. 2228756-47-4 exemplifies modern green chemistry principles. Its preparation often involves catalytic cross-coupling reactions, a technique highlighted in sustainability-focused research. This resonates with the growing user interest in eco-friendly synthesis and atom economy, as evidenced by search engine analytics. The compound's methoxy group further enhances its stability, a property highly valued in high-throughput screening (HTS) workflows.

The physicochemical properties of 2-(5-methoxypyridin-3-yl)morpholine make it suitable for structure-activity relationship (SAR) studies. Its logP value (predicted ~1.2) and hydrogen bond acceptors/donors comply with Lipinski's Rule of Five, a frequent search term among medicinal chemists. These characteristics explain its inclusion in libraries for neurodegenerative disease research, another trending topic in scientific queries.

Analytical methods for characterizing CAS No. 2228756-47-4 typically involve LC-MS and NMR spectroscopy, techniques widely discussed in online forums. The compound's chromatographic purity (>98%) meets stringent requirements for preclinical studies, addressing common user concerns about compound QC standards. Its stability under accelerated degradation conditions also makes it a reference material in pharmaceutical impurity profiling.

In material science, the morpholine-pyridine scaffold of this compound shows promise for designing organic semiconductors and ligands for catalysis. These applications align with searches for next-generation electronic materials, particularly in OLED technology development. The methoxy substituent's electron-donating effect further enables fine-tuning of charge transport properties, a key focus in recent publications.

Regulatory aspects of 2-(5-methoxypyridin-3-yl)morpholine comply with major pharmacopeias, satisfying frequent queries about ICH guidelines compliance. Its non-hazardous classification (based on GHS criteria) facilitates global shipping, a practical concern for procurement specialists. The compound's patent landscape reveals applications in GPCR-targeted therapies, connecting to trending searches about drug repurposing strategies.

Future research directions for CAS No. 2228756-47-4 may explore its metal-organic framework (MOF) coordination chemistry or bioconjugation potential. These areas match emerging search trends in theranostic agents and targeted drug delivery. The compound's structural modularity also positions it as a candidate for DNA-encoded library (DEL) construction, a cutting-edge technique in hit identification.